![molecular formula C18H23N5O2 B2580668 (4-(((6-cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(1-methyl-1H-imidazol-5-yl)methanone CAS No. 2320519-34-2](/img/structure/B2580668.png)
(4-(((6-cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(1-methyl-1H-imidazol-5-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-(((6-cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(1-methyl-1H-imidazol-5-yl)methanone is a useful research compound. Its molecular formula is C18H23N5O2 and its molecular weight is 341.415. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Imidazole-Related Research Applications
Imidazole derivatives are frequently explored for their pharmacological potentials, including acting as histamine H(3)-receptor antagonists. Studies, such as the one conducted by Meier et al. (2001), demonstrate the exploration of imidazole replacement with other moieties like piperidine in various structural classes of compounds, suggesting a continuous search for compounds with enhanced affinity and potency for specific receptors (Meier et al., 2001).
Piperidine-Related Research Applications
Piperidine structures are key in developing compounds with potential antimicrobial and anticancer properties. For instance, the synthesis and molecular docking studies of new oxazole clubbed pyridyl-pyrazolines incorporating piperidine show promising anticancer and antimicrobial activities, highlighting the utility of piperidine in creating bioactive compounds (Katariya et al., 2021).
Pyrimidine-Related Research Applications
Pyrimidine derivatives are central to the design of new therapeutic agents due to their wide range of biological activities. Research focusing on synthesizing novel pyrimidine compounds for various pharmacological applications, including antimicrobial and antiviral effects, is ongoing. For example, the study by Galal et al. (2010) on benzofuran-transition metal complexes, including pyrimidine derivatives, emphasizes their potent antiviral activities, supporting the importance of pyrimidine in medicinal chemistry (Galal et al., 2010).
Mechanism of Action
Target of action
Imidazole containing compounds, such as “4-cyclopropyl-6-{[1-(1-methyl-1H-imidazole-5-carbonyl)piperidin-4-yl]methoxy}pyrimidine”, have been found to show a broad range of chemical and biological properties . They are known to interact with various targets, including enzymes, receptors, and ion channels, depending on their specific structures .
Mode of action
The mode of action of imidazole containing compounds can vary greatly. Some act as inhibitors, blocking the activity of their targets, while others may act as agonists, enhancing the activity of their targets .
Biochemical pathways
Imidazole containing compounds can affect various biochemical pathways. For example, some imidazole derivatives have been found to show antimicrobial, anti-inflammatory, antitumor, antidiabetic, and antiviral activities, among others .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of imidazole containing compounds can vary greatly depending on their specific structures. Some are well absorbed and distributed throughout the body, while others may be rapidly metabolized and excreted .
Result of action
The molecular and cellular effects of imidazole containing compounds can vary greatly. Some may induce apoptosis in cancer cells, while others may inhibit the growth of bacteria or viruses .
Action environment
The action, efficacy, and stability of imidazole containing compounds can be influenced by various environmental factors, including pH, temperature, and the presence of other substances .
properties
IUPAC Name |
[4-[(6-cyclopropylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(3-methylimidazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O2/c1-22-12-19-9-16(22)18(24)23-6-4-13(5-7-23)10-25-17-8-15(14-2-3-14)20-11-21-17/h8-9,11-14H,2-7,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOVJTNUBTLOOSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC=C1C(=O)N2CCC(CC2)COC3=NC=NC(=C3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.